molecular formula C24H59LiNbO6 B3421508 Lithium niobium tert-butoxide CAS No. 21864-27-7

Lithium niobium tert-butoxide

Cat. No. B3421508
CAS RN: 21864-27-7
M. Wt: 543.6 g/mol
InChI Key: GVJBZAWOIUPQDI-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of lithium niobium oxides has been achieved through Atomic Layer Deposition (ALD) at a deposition temperature of 235 °C using lithium tert-butoxide and niobium ethoxide as Li and Nb sources, respectively . Lithium tert-butoxide can be obtained by treating tert-butanol with butyl lithium .


Molecular Structure Analysis

The molecular structure of lithium tert-butoxide, a component of lithium niobium tert-butoxide, has been characterized by X-ray crystallography. Both octameric and hexameric forms have been identified .


Chemical Reactions Analysis

As a strong base, lithium tert-butoxide is easily protonated. It is used to prepare other tert-butoxide compounds such as copper (I) t-butoxide and hexa (tert-butoxy)dimolybdenum (III): 2 MoCl 3 (thf) 3 + 6 LiOBu-t → Mo 2 (OBu-t) 6 + 6 LiCl + 6 thf .


Physical And Chemical Properties Analysis

Lithium tert-butoxide is a white solid with a molar mass of 80.06 g·mol −1 and a density of 0.918 g/cm 3 (hexamer) . It is used as a strong base in organic synthesis .

Safety and Hazards

Lithium tert-butoxide is a strong base and poses several hazards. It causes burns of eyes, skin, and mucous membranes. It reacts violently with water, is flammable, and its containers may explode when heated .

Future Directions

The development of solid-state electrolytes by atomic layer deposition (ALD) holds unparalleled advantages toward the fabrication of next-generation solid-state batteries. Lithium niobium oxide (LNO) thin films with well-controlled film thickness and composition were successfully deposited by ALD . This suggests potential future applications of lithium niobium tert-butoxide in the field of energy storage.

properties

IUPAC Name

lithium;2-methylpropan-2-ol;2-methylpropan-2-olate;niobium
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/5C4H10O.C4H9O.Li.Nb/c6*1-4(2,3)5;;/h5*5H,1-3H3;1-3H3;;/q;;;;;-1;+1;
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GVJBZAWOIUPQDI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].CC(C)(C)O.CC(C)(C)O.CC(C)(C)O.CC(C)(C)O.CC(C)(C)O.CC(C)(C)[O-].[Nb]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H59LiNbO6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

543.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Lithium niobium tert-butoxide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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